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Compound of Interest

Compound Name: Butylsilane

Cat. No.: B075430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of n-

butylsilane (C4H12Si). The information is curated for professionals in research, scientific, and

drug development fields, with a focus on delivering precise data and methodological context.

Core Physical and Chemical Properties
n-Butylsilane is a clear, colorless liquid. A summary of its key physical and chemical properties

is presented in the tables below. This data is essential for handling, storage, and application in

various scientific contexts.
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Identifier Value Source(s)

Chemical Name n-Butylsilane [1][2][3]

Synonyms Butylsilane, 1-Butylsilane [1][2][3]

CAS Number 1600-29-9 [1][2][4]

Molecular Formula C4H12Si [1][2][4]

Molecular Weight 88.22 g/mol [1][2][4]

SMILES String CCCC[SiH3] [4][5]

InChI Key
YXMVRBZGTJFMLH-

UHFFFAOYSA-N
[4][5]

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of n-butylsilane.

These values are critical for experimental design, process development, and safety

assessments.

Property Value Conditions Source(s)

Boiling Point 56.7 °C (lit.) [1][2][3][5]

Melting Point -56 °C [1][2]

Density 0.68 g/mL at 20 °C (lit.) [1][3][5]

Refractive Index 1.392 n 20/D [1][2][3][5]

Flash Point -6 °C closed cup [1][2][5]

Specific Gravity 0.678 [1][3]

Safety and Handling Information
Understanding the safety parameters of n-butylsilane is crucial for its handling in a laboratory

or industrial setting.
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Safety Parameter Value/Classification Source(s)

Signal Word Danger [5]

Hazard Statements

H225 (Highly flammable liquid

and vapor), H315 (Causes skin

irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

[5]

GHS Pictograms
GHS02 (Flame), GHS07

(Exclamation mark)
[5]

Storage Class Code 3 - Flammable liquids [5]

Experimental Protocols
While specific, detailed experimental protocols for the determination of every physical property

of n-butylsilane are not readily available in the public domain, the following outlines the

general methodologies that would be employed.

1. Determination of Boiling Point:

The boiling point of n-butylsilane can be determined using a standard distillation apparatus.

The liquid is heated in a flask, and the temperature at which the vapor pressure equals the

atmospheric pressure is recorded as the boiling point. A thermometer is placed in the vapor

phase to ensure an accurate reading. For a flammable liquid like n-butylsilane, heating should

be conducted using a heating mantle and in a well-ventilated fume hood.

2. Determination of Density:

A pycnometer or a digital density meter would be used for the precise measurement of n-

butylsilane's density. The mass of a known volume of the substance is measured at a

controlled temperature (e.g., 20°C) to calculate the density.

3. Determination of Refractive Index:
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An Abbe refractometer is the standard instrument for measuring the refractive index of a liquid.

A few drops of n-butylsilane are placed on the prism of the refractometer, and the refractive

index is read directly from the instrument's scale at a specified temperature (e.g., 20°C) and

wavelength (e.g., the D-line of sodium at 589 nm).

4. Determination of Flash Point:

The closed-cup method is used to determine the flash point of flammable liquids like n-

butylsilane. A sample is heated in a closed container, and an ignition source is periodically

introduced into the vapor space. The flash point is the lowest temperature at which the vapors

ignite.

Logical Relationships of Physical Properties
The physical properties of a substance are often interrelated. The following diagram illustrates

some of these fundamental relationships for a pure compound like n-butylsilane.

Interrelation of n-Butylsilane's Physical Properties

Molecular Weight

Boiling Point

Influences

Density

Influences

Vapor Pressure

Inversely related

Flash Point

Influences

Melting Point

Refractive Index

Correlates with
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Click to download full resolution via product page

Caption: Logical flow of how molecular weight influences other key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1600-29-9 CAS MSDS (N-BUTYLSILANE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

2. echemi.com [echemi.com]

3. N-BUTYLSILANE | 1600-29-9 [chemicalbook.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. Butylsilane = 97.0 GC 1600-29-9 [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of n-Butylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075430#physical-properties-of-n-butylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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